4-(4-Methoxyphenyl)-2-(3-methylphenyl)-6-(4-methylpiperazino)-5-pyrimidinecarbonitrile

• IUPAC Name: 4-(4-methoxyphenyl)-2-(3-methylphenyl)-6-(4-methylpiperazin-1-yl)pyrimidine-5-carbonitrile
• InChI: InChI=1S/C24H25N5O/c1-17-5-4-6-19(15-17)23-26-22(18-7-9-20(30-3)10-8-18)21(16-25)24(27-23)29-13-11-28(2)12-14-29/h4-10,15H,11-14H2,1-3H3
• InChI Key: HITBEPQTWWGIFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(C(=N2)N3CCN(CC3)C)C#N)C4=CC=C(C=C4)OC
• Molecular Formula: C24H25N5O
• Molecular Weight: 399.5 g/mol
• CAS No.: 477859-04-4

Description

4-(4-Methoxyphenyl)-2-(3-methylphenyl)-6-(4-methylpiperazino)-5-pyrimidinecarbonitrile is a useful research compound. Its molecular formula is C24H25N5O and its molecular weight is 399.498. The purity is usually 95%.
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Scientific Research Applications

Crystal and Molecular Structure Analysis

A study by Trilleras et al. (2009) investigated compounds structurally related to 4-(4-Methoxyphenyl)-2-(3-methylphenyl)-6-(4-methylpiperazino)-5-pyrimidinecarbonitrile. They found that these compounds are isostructural and essentially isomorphous, with a focus on their hydrogen bonding and electronic structures (Trilleras, Quiroga, Cobo, & Glidewell, 2009).

Anticonvulsant and Neurotoxicity Evaluation

Shaquiquzzaman et al. (2012) synthesized a series of pyrimidine-5-carbonitrile derivatives, closely related to the compound , and evaluated their anticonvulsant and neurotoxic effects. They found that some derivatives showed significant anticonvulsant activity at low doses (Shaquiquzzaman, Khan, Amir, & Alam, 2012).

Antiviral Activity Studies

Mahmoud et al. (2011) synthesized derivatives of pyrimidine-5-carbonitrile, including compounds structurally similar to the one . These derivatives were investigated for their antiviral activities against avian influenza H5N1 but did not exhibit significant antiviral effects (Mahmoud, El-ziaty, Ismail, & Shiba, 2011).

Synthesis and Biological Activities

Jadhav et al. (2022) reported on the synthesis of pyrimidine derivatives and their biological activities, including antifungal and antibacterial properties. These studies contribute to understanding the potential pharmaceutical applications of compounds like this compound (Jadhav, Jadhav, Kale, & Sirsat, 2022).

Corrosion Inhibition Studies

Yadav et al. (2016) investigated the corrosion inhibition performance of pyrimidine derivatives on mild steel in acidic solutions. This study provides insights into the potential use of these compounds in industrial applications, particularly in corrosion prevention (Yadav, Gope, Kumari, & Yadav, 2016).